Tin-112

• IUPAC Name: tin-112
• InChI: InChI=1S/Sn/i1-7
• InChI Key: ATJFFYVFTNAWJD-NOHWODKXSA-N
• Canonical SMILES: [Sn]
• Isomeric SMILES: [112Sn]
• Molecular Formula: Sn
• DSSTOX Substance ID: DTXSID30893503
• Molecular Weight: 111.904825 g/mol
• CAS No.: 15125-53-8

Description

Tin-112 (112Sn) is a stable, non-radioactive isotope of tin with a natural abundance of 0.97% . It is one of the ten stable isotopes of tin, the element with the largest number of stable isotopes in the periodic table . This isotopic material is available in various enrichment levels and standard grades, including Mil Spec, ACS Reagent, and Technical Grade, with typical packaging including pails, drums, and super sacks . As a target material, this compound is used for the production of important radionuclides. It is employed in the creation of Tin-113 (113Sn), a radionuclide that serves as a source for monoenergetic electrons, useful for the calibration of electron detectors . Furthermore, it is a precursor for the production of Indium-113m (113mIn), a medical radioisotope used in life science and healthcare for diagnostic imaging of organs such as the brain, liver, and kidneys, as well as for locating various types of tumors . In the field of archaeological science, the isotopic composition of tin, including this compound, is analyzed to investigate the provenance of ancient tin and bronze artifacts. This "isotopic fingerprint" helps answer questions about the origin of materials, production techniques, and connections between archaeological objects . In geological research, this compound is part of a suite of isotopes used to trace magmatic differentiation and other high-temperature processes on Earth, with its stable isotope composition providing a valuable tracer for volatilization, condensation, and metal-silicate differentiation . The pure this compound metal form is a silvery-white, malleable, and ductile solid with a melting point of 231.9 °C and a boiling point of 2270 °C . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Nuclear Reaction Studies Involving Tin 112 As Target or Product

Tin-112 plays a significant role as both a target and a product in various nuclear reactions, providing insights into nuclear structure, reaction mechanisms, and the formation of other isotopes.

Proton-induced nuclear reactions on enriched this compound targets have been investigated for the production of specific radioisotopes. For instance, Indium-111 (¹¹¹In), a medically important radioisotope, can be produced through reactions such as ¹¹²Sn(p,2n)¹¹¹Sb, which subsequently decays to ¹¹¹Sn and then to ¹¹¹In. Another pathway for ¹¹¹In formation is the ¹¹²Sn(p,2p)¹¹¹In reaction. Studies have also focused on measuring the cross sections for the formation of residual nuclides when enriched tin isotopes, including this compound, are bombarded with high-energy protons and deuterons (3.65 GeV/nucleon). These experimental data are crucial for validating and refining theoretical models used in nuclear reaction calculations.

Beyond proton and deuteron (B1233211) interactions, research has explored the isomeric ratios of cross sections for products resulting from the interaction of Carbon-12 ions, protons, and deuterons with enriched this compound targets. These investigations provide valuable information on the dependence of isomeric ratios on the reaction mechanism, projectile type, energy, and the nuclear properties of the final-state nucleus.

Inelastic Scattering Experiments on Tin 112

Inelastic scattering experiments on Tin-112 have provided valuable insights into its nuclear structure, collective excitations, and the behavior of nuclear collectivity across the tin isotopic chain.

Such experiments have been conducted on stable tin isotopes, including ¹¹²Sn, to study their excited states and transition probabilities. For example, proton inelastic scattering experiments comparing neutron-deficient ¹⁰⁴Sn with ¹¹²Sn have shown a notable decrease in the experimental inelastic scattering cross section by 40(24)% from ¹¹²Sn to ¹⁰⁴Sn. These studies suggest that proton and neutron collectivities are proportional over a broad range of tin isotopes, with neutron collectivity being the dominant factor. This observation helps explain the plateau in E2 transition probabilities observed in the mass range A = 106–112, which is attributed to neutron collectivity.

Alpha particle inelastic scattering experiments have also been performed on even tin isotopes, including ¹¹²Sn, to investigate core excitations. These experiments involve analyzing the elastic and inelastic angular distributions using theoretical models such as the Blair-Fraunhofer black-disk method, the optical model, and the distorted waves Born approximation (DWBA). These analyses help in determining the spin and parity of excited states and understanding the nature of collective excitations.

Furthermore, the isoscalar giant monopole resonance (GMR) in a series of Sn isotopes (A=112–124) has been investigated using inelastic scattering of 400-MeV alpha particles at extremely forward angles, including 0 degrees. The primary objective of these investigations is to explore the influence of the "symmetry-energy" term on nuclear incompressibility. It has been observed that the excitation energies of the GMR in tin isotopes are significantly lower than predicted by nuclear incompressibility values previously extracted from compressional-mode giant resonances.

Advanced Decay Scheme Investigations for Tin 112

Electron Capture and Double Electron Capture (ECEC) Processes in Tin-112

Electron capture (EC) is a radioactive decay mode in which an atomic nucleus absorbs one of its own orbital electrons, typically from the K or L shell, and converts a nuclear proton into a neutron, simultaneously emitting a neutrino. Double electron capture (ECEC) is a rare nuclear decay process where a nucleus simultaneously captures two orbital electrons, transforming two protons into two neutrons. This process can occur with the emission of two neutrinos (2νECEC) or, hypothetically, without any neutrinos (0νECEC). nih.gov

Search for Neutrinoless Double Electron Capture (0νECEC) on this compound

The search for neutrinoless double electron capture (0νECEC) is of profound importance in nuclear physics as its observation would provide compelling evidence for lepton number violation and the Majorana nature of neutrinos, meaning neutrinos are their own antiparticles. This process is considered a direct probe of physics beyond the Standard Model.

This compound is a particularly interesting candidate for 0νECEC studies due to the possibility of a resonant enhancement of the decay rate. This enhancement can occur when the mass difference between the parent nucleus (Sn) and a specific excited state in the daughter nucleus (Cd) is very small, potentially leading to a near-degenerate condition. For Sn, the transition to the 1871 keV excited state in Cd has been identified as a promising candidate for such a resonant enhancement.

One notable experimental investigation into 0νECEC of Sn was conducted by Kidd, Esterline, and Tornow in 2008. Their experiment aimed to detect the de-excitation gamma rays (1253 keV and 618 keV) that would be emitted if Sn decayed to the 1871 keV excited state in Cd. A sample of 3.91 g of tin, enriched to 99.5% in Sn, was positioned between two high-purity germanium (HPGe) gamma-ray detectors. The experiment was performed at ground level, with additional natural tin rods surrounding the detectors to enhance the sample material. After an exposure of 1.59 kg × days of Sn, no decay events were observed. This null result allowed for the determination of a lower limit for the half-life time of Sn for this specific 0νECEC mode.

Experimental Limits on Half-Lives for Double Beta Decay Modes of this compound

Experimental efforts have established lower limits on the half-lives for various double beta decay modes of this compound. These limits are crucial for constraining theoretical models of nuclear structure and neutrino properties. The table below summarizes some of the reported experimental half-life limits for Sn decay modes.

Decay Mode	Daughter Nucleus	Transition Energy (keV)	Half-Life Lower Limit (yr)	Confidence Level (CL)	Reference
0νECEC to 1871 keV excited state	Cd	1871	> 2.7 × 10	90%
0νECEC to 0 at 1888.5 keV	Cd	1888.5	> 0.8 × 10	90%
2νECEC (ground state)	Cd	1919.5 ± 4.8	> 1.8 × 10	90%
βEC (0ν+2ν); ground state	Cd	511.0	0.15 × 10	90%
ECEC(0ν) K1L2; ground state	Cd	617.5	1.6 × 10	90%
ECEC(0ν) K1K2; ground state	Cd	1889.1	0.81 × 10	90%
ECEC(0ν) to 0 excited state	Cd	1871.0	1.3 × 10	90%
βEC and ECEC processes (general)	Cd	-	(0.1-1.6) × 10	90%
0νECEC to excited state (general)	Cd	-	> 9.2 × 10	-

The half-life limits for 0νECEC to the 1871 keV excited state in Cd have shown significant improvement over time. For instance, the 2008 experiment by Kidd et al. reported a limit of > 2.7 × 10 yr, which was an improvement by a factor of eight over previous values. More recent studies have pushed these limits to the order of 10 yr for the 0νECEC transition to the 0 excited state in Cd (1871 keV).

Coincidence Techniques in Decay Studies of this compound

Coincidence techniques are indispensable tools in nuclear decay studies, particularly for investigating rare processes like double electron capture. These techniques involve the simultaneous or near-simultaneous detection of two or more particles or photons that are emitted in a nuclear decay cascade. This approach allows researchers to identify weak detection signals and effectively distinguish genuine physics signals from background noise.

In the context of Sn decay studies, coincidence techniques are employed to search for the characteristic de-excitation gamma rays that would follow an ECEC event to an excited state in the daughter nucleus, Cd. For example, in the search for 0νECEC to the 1871 keV excited state in Cd, researchers look for the coincident emission of 1253 keV and 618 keV gamma rays. By requiring that these specific gamma rays are detected in coincidence, the background from other decay processes or environmental radiation can be significantly reduced, enhancing the sensitivity of the experiment. The use of enriched samples of Sn in conjunction with high-purity germanium (HPGe) detectors and coincidence measurements has proven to be a powerful method for improving the sensitivity of these rare decay searches.

Astrophysical Implications and Nucleosynthesis of Tin 112

Tin-112 in p-Process Nucleosynthesis Simulations

The primary mechanism believed to be responsible for the production of ¹¹²Sn is the γ-process, which occurs in the extreme high-temperature and high-energy photon environments of core-collapse supernovae (Type II supernovae). worldscientific.comunipd.it In this process, pre-existing seed nuclei, primarily from the s- and r-processes, undergo a series of photodisintegration reactions. llnl.gov These reactions, such as (γ,n), (γ,p), and (γ,α), strip neutrons, protons, and alpha particles from heavier nuclei, driving the reaction flow towards the proton-rich side of the valley of stability and producing the p-nuclei. worldscientific.comaps.org

Astrophysical simulations of the γ-process in massive stars aim to reproduce the observed solar abundances of p-nuclei, including ¹¹²Sn. These complex network calculations involve thousands of reactions on approximately 2,000 different nuclei. iaea.org Due to the vast number of reactions and the involvement of unstable nuclei, most of the required reaction rates must be predicted by theoretical models. iaea.org

Several computational codes are used for these simulations, with the Hauser-Feshbach statistical model being a cornerstone for calculating reaction cross sections. Prominent codes used in these simulations include:

NON-SMOKER: A widely used code for calculating astrophysical reaction rates based on the Hauser-Feshbach model.

TALYS: A versatile nuclear reaction code that also implements the Hauser-Feshbach model and allows for testing various nuclear physics inputs, such as nuclear level densities and optical model potentials. worldscientific.comiaea.org

Simulations have shown that the γ-process in core-collapse supernovae can successfully produce a wide range of p-nuclei. worldscientific.com However, significant discrepancies between the simulated and observed solar abundances persist for some isotopes. arxiv.org For instance, models often struggle to reproduce the isotopic ratios of certain elements, although some ratios involving tin isotopes, like [¹¹²Sn]/[¹¹⁴Sn], show reasonable agreement in some models. arxiv.org These ongoing challenges highlight the sensitivity of p-process simulations to both the astrophysical conditions of the stellar model and the underlying nuclear physics data, motivating further experimental and theoretical studies of reactions involving nuclei like ¹¹²Sn. iaea.org

Table 1: Key Photodisintegration Reactions in the γ-Process Leading to p-Nuclei

Reaction Type	Description	Relevance to ¹¹²Sn Production
(γ,n)	A high-energy photon ejects a neutron from a nucleus.	This is a primary reaction path that moves heavier seed nuclei towards more proton-rich isotopes, eventually leading to the formation of ¹¹²Sn precursors.
(γ,p)	A high-energy photon ejects a proton from a nucleus.	This reaction becomes important for very proton-rich nuclei and can compete with (γ,n) reactions, influencing the final abundance of ¹¹²Sn.
(γ,α)	A high-energy photon ejects an alpha particle (Helium-4 nucleus) from a nucleus.	This reaction path also contributes to the photodisintegration cascade, breaking down heavier nuclei into the mass region of ¹¹²Sn.

Role of this compound in r-Process Nucleosynthesis

The rapid neutron-capture process (r-process) is responsible for synthesizing approximately half of the atomic nuclei heavier than iron. aps.orgosti.gov This process occurs in environments with extremely high neutron densities, such as supernova explosions or neutron star mergers, where nuclei capture neutrons much faster than they can undergo beta decay. aps.org This rapid succession of neutron captures pushes the nucleosynthesis path far to the neutron-rich side of the valley of stability. aps.org

This compound, being a proton-rich p-nucleus, is not produced by the r-process. The fundamental characteristics of the r-process and s-process (slow neutron capture) preclude the formation of ¹¹²Sn:

r-Process Path: The r-process path involves highly unstable, neutron-rich progenitors. After the neutron flux ceases, these progenitors undergo a series of beta decays, cascading down to the first stable isobar. ¹¹²Sn is shielded from this decay chain by the stable isobar ¹¹²Cd.

s-Process Path: The s-process proceeds along the valley of beta stability, creating heavier elements through slow neutron captures interspersed with beta decays. aps.org This path also bypasses the direct formation of ¹¹²Sn.

Therefore, the role of ¹¹²Sn in r-process nucleosynthesis is essentially non-existent; it is not a product of this mechanism. Its abundance in the solar system is a clear indicator of a distinct nucleosynthetic origin, namely the γ-process. The clear separation of isotopes into s-, r-, and p-nuclei is a foundational concept in nucleosynthesis, and ¹¹²Sn serves as a classic example of a p-nucleus whose existence necessitates a process other than neutron capture. osti.gov

Table 2: Nucleosynthesis Process Contributions for Selected Tin Isotopes

Isotope	Classification	Primary Production Process(es)
¹¹²Sn	p-only	γ-process (photodisintegration)
¹¹⁶Sn	s-only	s-process
¹¹⁷Sn	s and r	s-process and r-process
¹¹⁸Sn	s and r	s-process and r-process
¹¹⁹Sn	s and r	s-process and r-process
¹²⁰Sn	s and r	s-process and r-process
¹²²Sn	r-only	r-process
¹²⁴Sn	r-only	r-process

Experimental and Theoretical Determination of Astrophysical Reaction Rates Involving this compound

Accurate determination of the astrophysical reaction rates involving ¹¹²Sn is crucial for the reliability of γ-process simulations. worldscientific.com Since experimental measurements at the relevant astrophysical energies (the Gamow window) are often extremely difficult, a combination of direct measurements at higher energies and theoretical calculations is employed. worldscientific.com

Theoretical Calculations: The Hauser-Feshbach statistical model is the primary theoretical tool for calculating reaction cross sections for the thousands of reactions in the p-process network. llnl.goviaea.org Codes like TALYS and NON-SMOKER are used to predict rates for reactions such as (p,γ), (α,γ), and their photodisintegration inverses. llnl.govmdpi.com These calculations depend critically on several nuclear physics inputs:

Optical Model Potentials (OMPs): Describe the interaction between the projectile and the target nucleus.

Nuclear Level Densities (NLDs): Characterize the density of excited states in the compound nucleus.

Gamma Strength Functions (γSFs): Describe the average electromagnetic decay properties of the excited nucleus.

The choice of these input models can lead to significant variations in the calculated cross sections, creating uncertainties in the final abundance predictions. llnl.gov

Experimental Determination: Experimental data are vital for constraining and validating the theoretical models. arxiv.org For ¹¹²Sn, key reactions that have been studied experimentally include:

¹¹²Sn(α,γ)¹¹⁶Te: This alpha-capture reaction and its inverse are important for the reaction flow in the p-process. Cross sections have been measured using the in-beam γ-ray spectroscopy technique. osti.gov Comparisons of these experimental data with theoretical calculations help to refine the alpha-nucleus optical model potential, a major source of uncertainty. worldscientific.comaps.org

¹¹²Sn(p,γ)¹¹³Sb: Proton-capture reactions are also relevant to the p-process. Experimental cross sections for this reaction have been compared to predictions from TALYS to test different models for level densities and strength functions. llnl.gov

¹¹²Sn(γ,n)¹¹¹Sn and ¹¹²Sn(γ,p)¹¹¹In: These photodisintegration reactions are central to the γ-process. Experimental data for these channels have been obtained using bremsstrahlung photon beams. arxiv.org However, direct measurements with monoenergetic gamma beams are desirable to reduce uncertainties. arxiv.org

Table 3: Comparison of Experimental and Theoretical Approaches for ¹¹²Sn Reaction Rates

Approach	Method/Model	Advantages	Challenges/Uncertainties
Experimental	Activation Technique, In-beam γ-ray spectroscopy	Provides real-world data to constrain theories.	Extremely low cross sections at astrophysical energies; often requires extrapolation from higher-energy data.
Theoretical	Hauser-Feshbach Statistical Model (e.g., TALYS, NON-SMOKER)	Can calculate rates for a vast network of reactions, including those on unstable nuclei.	Results are highly sensitive to input parameters (OMPs, NLDs, γSFs) which are not always well-known.

Contributions of this compound Research to Neutron Star Structure Modeling

While ¹¹²Sn itself is not a constituent of neutron stars, which are composed of ultra-dense, neutron-rich matter, research on the tin isotopic chain, including ¹¹²Sn, provides crucial contributions to modeling neutron star structure. osti.gov This connection is established through the nuclear Equation of State (EOS), which describes the relationship between the pressure and density of nuclear matter and is fundamental to determining properties of neutron stars like their mass and radius. osti.gov

A key component of the EOS for neutron-rich matter is the nuclear symmetry energy . This term quantifies how the energy of a nucleus changes with the imbalance between its number of neutrons and protons. The density dependence of the symmetry energy is poorly constrained but has a major impact on neutron star properties. iaea.orgaps.org

Systematic studies across the long chain of stable tin isotopes, from the proton-rich ¹¹²Sn to the neutron-rich ¹²⁴Sn, offer a unique laboratory to probe the symmetry energy. osti.gov Key experimental observables that link tin isotopes to the EOS and neutron star models include:

Neutron Skin Thickness: This is the difference between the root-mean-square radii of the neutron and proton distributions within a nucleus. The neutron skin is highly sensitive to the pressure of neutron-rich matter and is strongly correlated with the density dependence of the symmetry energy. worldscientific.comarxiv.org By precisely measuring properties related to the neutron skin across the tin isotopes, scientists can place stringent constraints on the EOS. worldscientific.comarxiv.org

Pygmy Dipole Resonance (PDR): This is a mode of excitation in neutron-rich nuclei, often described as an oscillation of the excess neutron skin against the core. iaea.orgarxiv.org The strength of the PDR is related to the neutron skin thickness and thus provides another experimental handle on the symmetry energy. osti.gov Studies of the PDR have been performed on a range of tin isotopes, including ¹¹²Sn. iaea.org

Electric Dipole Polarizability: This quantity, which measures the response of the nucleus to an external electric field, is also strongly correlated with the neutron skin thickness. High-precision measurements on ¹¹²Sn and ¹²⁴Sn have been used to extract their dipole polarizabilities, providing data to constrain theoretical models of the EOS. osti.gov

Advanced Experimental Methodologies and Facilities for Tin 112 Research

High-Resolution Gamma-Ray Spectroscopy Utilizing HPGe Detectors

High-purity Germanium (HPGe) detectors are indispensable tools in nuclear spectroscopy, offering significantly superior energy resolution compared to traditional detectors like NaI(Tl) nih.govamericanelements.comnih.gov. This improvement, often by a factor of 30 in full-width at half-maximum (FWHM) resolution, allows for the precise identification of nuclear energy levels that would otherwise remain unresolved americanelements.comnih.gov. HPGe detectors are extensively used in nuclear spectroscopy centers to investigate the intricate decay schemes of radioisotopes, revealing additional gamma-ray lines and occasionally resolving doublets that were previously observed as single energy lines americanelements.com. Furthermore, the development of superconducting high-resolution gamma-ray spectrometers, incorporating materials like tin absorbers, highlights ongoing advancements in this field americanelements.com. These detectors are also integrated into ion beam analysis chambers for gamma-ray detection, demonstrating their versatility in experimental setups wikipedia.org.

Laser Spectroscopy Techniques for Atomic and Nuclear Structure Studies of Tin Isotopes

Laser spectroscopy techniques have revolutionized the study of exotic nuclei by providing systematic experimental information on fundamental nuclear properties. These properties include nuclear spins, magnetic dipole moments, electric quadrupole moments, and mean square nuclear charge radii, all derived from measurements of hyperfine structures and isotope shifts in atomic or ionic spectra. Such data are vital for rigorous testing of advanced nuclear theories and for driving improvements in many-body methods and nucleon-nucleon interactions.

The tin isotopic chain is of particular interest in nuclear structure studies because tin possesses 50 protons, forming a closed nuclear shell, and includes the doubly-magic isotopes Tin-100 (50 neutrons) and Tin-132 (82 neutrons). These "doubly-magic" nuclei serve as foundational cornerstones for the nuclear shell model, and understanding the single-particle states surrounding them allows theorists to calculate the properties of more complex nuclei. Extensive efforts have been dedicated to performing laser spectroscopy across the tin chain, spanning from neutron-rich isotopes like Tin-134 down to neutron-deficient ones such as Tin-108. Tin-112 is recognized as the last stable isotope in this chain, making it a critical reference point for exploring the properties of increasingly neutron-deficient nuclei.

Collinear Resonance-Ionization Spectroscopy (CRIS)

Collinear Resonance-Ionization Spectroscopy (CRIS) is a highly sensitive and precise laser-ionization technique specifically employed for atomic and nuclear structure studies of tin isotopes. It is a key experimental method utilized at facilities like ISOLDE at CERN, particularly for investigating neutron-deficient tin isotopes. CRIS offers exceptional detection efficiency, selectivity, and resolution, enabling the extraction of detailed information such as nuclear moments, nuclear spin, and mean-square charge radii.

The principle behind CRIS involves the measurement of hyperfine structure, which is subtly influenced by the nucleus's intrinsic properties, including its size, shape, and magnetic characteristics. In practice, stable and radioactive tin isotopes are produced by laser ablation of a solid tin target, generating a bunched ion beam. These ions are then neutralized and precisely overlapped collinearly with laser pulses, leading to stepwise excitation and subsequent ionization of the atoms when on resonance. This technique has been instrumental in measuring nuclear charge radii for a wide range of tin isotopes, from Tin-104 to Tin-134, with CRIS specifically applied to the neutron-deficient side of the chain. High-precision measurements of isotope shifts and hyperfine-structure constants for stable tin isotopes have also been achieved using CRIS.

Activation Analysis for Cross Section Measurements

Activation analysis is a powerful technique used in nuclear research for determining trace impurities and, critically, for measuring nuclear reaction cross-sections. This method involves irradiating a sample with charged particles or neutrons, followed by a qualitative and quantitative analysis of the induced radioactivity from the long-lived reaction products.

For this compound, activation analysis has been employed to measure cross-sections for residual nuclide formation. For example, studies have involved bombarding enriched tin isotopes, including this compound, with high-energy protons and deuterons (e.g., 3.65 GeV/nucleon). By analyzing the decay of the resulting long-lived products, relative cross-sections of different reaction channels can be extracted. Natural tin foil contains this compound among its various stable isotopes. In neutron activation methods for tin determination, the isotope Tin-113 (with a half-life of 112 days) is often utilized as the basis for analysis. The neutron absorption cross-section for tin is relatively low, approximately 625 millibarns (mb).

Particle Spectroscopy and Distorted-Wave Born Approximation (DWBA) Analysis

Particle spectroscopy, particularly through (p,t) reactions (proton inelastic scattering and two-neutron transfer), plays a significant role in investigating the nuclear structure of this compound. High-resolution experiments have studied the 114Sn(p,t)112Sn reaction at incident proton energies of 22 MeV. These experiments involve measuring the angular distributions of emitted particles corresponding to transitions to various excited states of this compound.

The experimental angular distributions are then analyzed using the Distorted-Wave Born Approximation (DWBA). DWBA is a theoretical framework that describes direct nuclear reactions, treating the interaction causing the reaction as a perturbation while accounting for the distortion of the incoming and outgoing particle waves by the nuclear potential. This analysis, typically performed using conventional Woods-Saxon potentials, allows for the identification or confirmation of spin and parity values for a large number of this compound states. Shell-model studies of the this compound nucleus have also been conducted using realistic two-body effective interactions derived from nucleon-nucleon potentials, with theoretical two-nucleon spectroscopic amplitudes incorporated into microscopic DWBA calculations to reproduce experimental cross-section angular distributions. Furthermore, broad structures, interpreted as hole states, have been observed in (p,t) reactions on various tin isotopes, including this compound, with their angular distributions showing reasonable agreement with single-step DWBA calculations.

Accelerator Facilities and Advanced Ion Beam Production

Accelerator facilities are fundamental to nuclear physics research, serving as the primary means for producing the high-energy ion beams necessary to generate and study rare isotopes. These facilities initiate the process by creating charged atoms, or ions, from elements that can be in solid or gaseous form. Ions are typically generated in a plasma by stripping electrons from atoms and are then accelerated to high energies.

These accelerators are capable of producing both high-intensity stable-ion beams (ranging from light ions like Carbon-12 to heavy ones like Uranium-238) and lower-intensity radioactive-ion beams of short-lived nuclei. This compound, as a stable isotope, has itself been used as a primary beam at facilities like the National Superconducting Cyclotron Laboratory (NSCL), a precursor to FRIB. For instance, this compound beams at 120 MeV/u with intensities of 4 particle nanoamperes (pnA) have been reported, indicating its role as a stable projectile for producing other rare isotopes through fragmentation. Facilities such as GANIL (Grand Accélérateur National d'Ions Lourds) with its SPIRAL2 upgrade, utilize heavy-ion beams to produce a wide array of exotic nuclei, including neutron-deficient and very heavy nuclei via fusion-evaporation reactions, or light neutron-rich nuclei through transfer reactions.

Rare Isotope Beam Facilities (FRIB, ISOLDE)

The study of this compound and other exotic tin isotopes is significantly advanced by dedicated rare isotope beam facilities worldwide.

Facility for Rare Isotope Beams (FRIB): Located at Michigan State University, FRIB stands as a world-class research and training center, housing the most powerful rare isotope accelerator. Operated as a user facility for the U.S. Department of Energy Office of Science, FRIB's mission is to facilitate discoveries in rare isotopes, nuclear astrophysics, fundamental interactions, and their applications in various fields. FRIB generates exotic nuclei by accelerating stable atoms, stripping their electrons, and then directing the resulting ions onto a target. The collision fragments yield unstable, short-lived rare isotopes through projectile fragmentation. A key capability of FRIB is its ability to stop and re-accelerate these rare isotope beams, allowing researchers to select and study specific isotopes. This compound's status as the last stable tin isotope underscores the importance of FRIB in reaching and investigating extremely neutron-deficient isotopes, such as the doubly-magic Tin-100, which are challenging to produce. FRIB's superconducting heavy ion linac is designed to deliver primary beams at energies exceeding 200 MeV/u with a beam power of 400 kW, and it incorporates a three-stage fragment separator to ensure high-purity rare isotope beams for experiments. FRIB is an integral part of a global collaborative network of rare-isotope facilities.

ISOLDE (Isotope Separator On-Line DEvice) at CERN: ISOLDE has been a pioneering facility in the development of the Isotope Separation On-Line (ISOL) method for producing rare isotopes. This approach involves bombarding a thick target, where the produced nuclei come to a stop and are subsequently extracted. The Collinear Resonance-Ionization Spectroscopy (CRIS) experiment, which is crucial for studying neutron-deficient tin isotopes, is actively conducted at ISOLDE. At ISOLDE-CERN, nuclear charge radii measurements for tin isotopes ranging from Tin-104 to Tin-134 have been performed, utilizing both CRIS for neutron-deficient isotopes and the COLLAPS experiment for neutron-rich isotopes. The facility produces beams of stable and radioactive tin isotopes by bombarding a heated Lanthanum Carbide (LaCx) target with a 1.4 GeV proton beam, followed by selective ionization of tin atoms using the Resonant Ionization Laser Ion Source (RILIS). ISOLDE has also advanced the ISOL method by developing techniques for post-accelerating the produced isotopes, including increasing their charge state in an Electron Beam Ion Source (EBIS) before reacceleration.

Theoretical and Computational Advancements in Tin 112 Nuclear Physics

Sophisticated Shell Model Calculations and Configuration Spaces

The nuclear shell model is a cornerstone of nuclear structure theory, and its application to ¹¹²Sn has yielded significant insights. In this model, nucleons (protons and neutrons) are considered to occupy distinct energy levels, or shells, within the nucleus. Sophisticated shell model calculations for tin isotopes, including ¹¹²Sn, often start with a realistic nucleon-nucleon potential, such as the CD-Bonn potential, and an inert core, typically ¹⁰⁰Sn. arxiv.org

The configuration space for these calculations defines the set of single-particle orbitals that the valence nucleons can occupy. For tin isotopes, this space typically includes the neutron and proton orbitals between the major shell closures at N=Z=50 and N=82, which are the 0g7/2, 1d5/2, 1d3/2, 2s1/2, and 0h11/2 orbitals. arxiv.org By adjusting parameters like the single-particle energies of unmeasured states and monopole interactions, these models can accurately reproduce experimental binding energies of low-lying states in a range of tin isotopes from ¹⁰²Sn to ¹³²Sn. arxiv.org These calculations are crucial for understanding the occupancies and vacancies of valence neutron orbitals, which have been determined for stable tin isotopes, including ¹¹²Sn, through neutron-adding and -removing reactions. arxiv.org

A key aspect of these sophisticated models is the ability to handle large-scale computations involving many-particle basis states. The wave function of the nucleus is expanded as a linear combination of these basis states, which represent different nucleon configurations. lu.se The interaction between nucleons causes these configurations to mix, and the model seeks to find the combination that minimizes the energy. lu.se Such large-scale shell model calculations have been instrumental in interpreting experimental data for neutron-rich isotopes in other regions of the nuclear chart and are continually being refined for nuclei like ¹¹²Sn. researchgate.net

Table 1: Key Parameters in Shell Model Calculations for Tin Isotopes

Parameter	Description	Relevance to ¹¹²Sn
Core	The assumed inert, doubly-magic nucleus.	Typically ¹⁰⁰Sn (50 protons, 50 neutrons). arxiv.org
Valence Space	The set of single-particle orbitals available to nucleons outside the core.	0g7/2, 1d5/2, 1d3/2, 2s1/2, 0h11/2 orbitals for nucleons between shell closures 50 and 82. arxiv.org
Effective Interaction	The interaction between valence nucleons, derived from realistic nucleon-nucleon potentials.	Based on potentials like CD-Bonn, with adjustments to monopole interactions. arxiv.org
Single-Particle Energies	The energies of the individual valence orbitals.	Some are taken from experimental data, while others are adjusted to fit binding energies across the isotopic chain. arxiv.org

Statistical Model Codes and Their Application (TALYS, NON-SMOKER)

Statistical model codes are indispensable tools for calculating nuclear reaction cross-sections, especially in astrophysical scenarios where experimental data is scarce. ictp.it For ¹¹²Sn, which is a p-nucleus (produced in proton-rich environments), these codes are vital for understanding its nucleosynthesis. arxiv.org The Hauser-Feshbach statistical model forms the basis for codes like TALYS and NON-SMOKER. researchgate.net

TALYS is a versatile nuclear reaction code that incorporates a suite of nuclear reaction models to predict cross-sections over a wide energy range. oecd-nea.org It has been used to perform Hauser-Feshbach calculations for proton-induced reactions on tin isotopes, including the ¹¹²Sn(p,γ)¹¹³Sb reaction, which is relevant to the p-process. ictp.it These calculations study the effect of different models for nuclear level densities, gamma strength functions, and optical model potentials on the calculated cross-sections. ictp.it Similarly, TALYS has been employed to investigate the ¹¹²Sn(α,γ)¹¹⁶Te reaction, another key reaction in the p-process, by comparing theoretical calculations with available experimental data to constrain nuclear model parameters. arxiv.org

NON-SMOKER is another statistical model code, specifically a web-driven Hauser-Feshbach code, widely used in nuclear astrophysics. nucastro.org It provides a database of theoretical reaction rates crucial for nucleosynthesis network calculations. arxiv.org Predictions from NON-SMOKER have been compared with experimental yields for photonuclear reactions on ¹¹²Sn, such as ¹¹²Sn(γ,n)¹¹¹Sn and ¹¹²Sn(γ,p)¹¹¹m,gIn, to test the predictive power of the statistical model in astrophysical contexts. ictp.itresearchgate.net

These codes are essential for simulating the vast reaction networks required to understand the origin of p-nuclei like ¹¹²Sn, as most of the thousands of reactions involved are not experimentally accessible. ictp.it

Microscopic Nuclear Models for Describing Tin-112

Beyond the shell model, various microscopic nuclear models aim to describe nuclear properties starting from the fundamental interactions between nucleons. These models are crucial for providing a more complete picture of the structure of nuclei like ¹¹²Sn.

One such approach involves self-consistent density functional theory (DFT) and the quasiparticle-phonon model (QPM). osti.gov These models have been applied to numerous tin isotopes to calculate properties such as the electric dipole polarizability. osti.gov Experimental measurements of the dipole polarizability of ¹¹²Sn (found to be 9.03 ± 0.23 fm³) provide highly accurate data for refining these microscopic models. osti.gov This, in turn, helps to better constrain the nuclear equation of state, which is important for both nuclear physics and astrophysics. osti.gov

Microscopic models are also employed to study phenomena like α-clustering at the surface of tin isotopes. researchgate.net Theoretical frameworks for α-knockout reactions, such as the distorted-wave impulse approximation, can be integrated with microscopic structure models to probe the extent of α clustering in the ground state of nuclei like ¹¹²Sn. researchgate.net These studies are important for understanding α-decay processes and the distribution of matter at the nuclear surface. researchgate.net

Atomic Theory for Hyperfine Structure and Isotope Shift Analysis

The interaction between the atomic electrons and the nucleus gives rise to the hyperfine structure and isotope shifts in atomic spectra. High-resolution spectroscopic measurements of these phenomena for ¹¹²Sn provide valuable information about its nuclear properties, such as its nuclear charge distribution. royalsocietypublishing.org Interpreting these experimental results requires sophisticated atomic theory calculations.

The Relativistic Fock-Space Coupled-Cluster (FS-RCC) method is a high-precision, multi-reference approach for calculating the electronic structure of atoms and molecules containing heavy elements. mdpi.comrug.nl It accurately accounts for both electron correlation and relativistic effects, which are significant for an element like tin. researchgate.net The method is particularly powerful for calculating transition energies, such as ionization potentials and excitation energies, for systems with multiple open shells. mdpi.comvu.nl While specific FS-RCC calculations for the hyperfine structure of ¹¹²Sn are not detailed in the provided search results, this method represents the state-of-the-art for performing the necessary atomic structure calculations to extract nuclear properties from spectroscopic data of heavy atoms. rug.nl

The Configuration Interaction (CI) method is another powerful technique for calculating the electronic structure of many-electron atoms. In the CI approach, the exact wave function is expressed as a linear combination of Slater determinants corresponding to different electronic configurations. Combining CI with Many-Body Perturbation Theory (MBPT) allows for a systematic inclusion of electron correlation effects. This combined approach can be used to calculate the atomic wave functions needed to analyze the hyperfine structure and isotope shifts observed in the atomic spectrum of tin isotopes. royalsocietypublishing.org

Optical Model Analysis in Nuclear Reaction Studies

The optical model is a fundamental theoretical tool used to describe the scattering of a projectile from a target nucleus. oecd-nea.org It simplifies the complex many-body problem by representing the interaction between the projectile and the nucleus with a complex potential, analogous to the scattering of light by an absorptive medium. researchgate.net This model is essential for analyzing experimental data from nuclear reactions involving ¹¹²Sn and for providing the transmission coefficients needed for statistical model calculations like those performed with TALYS. ictp.it

Optical model analysis has been applied to the elastic scattering of various projectiles, such as protons and deuterons, from tin isotopes. ictp.itarxiv.org By fitting the parameters of the optical model potential to experimental elastic scattering angular distributions, one can obtain a set of parameters that describe the interaction. ictp.it For instance, local potential parameters have been fitted using data from the elastic scattering of protons on ¹¹²Sn. ictp.it These phenomenological potentials can then be used to calculate cross-sections for other reaction channels, such as the (p,γ) capture reaction. ictp.it The development of global optical model potentials, which are applicable to a wide range of nuclei and energies, is a major goal in this field, as they are crucial for reaction analyses where specific experimental data is unavailable. oecd-nea.org

Q & A

Q. What methodologies are employed to determine the nuclear stability of Tin-112, and how do experimental results align with theoretical predictions?

To assess nuclear stability, researchers combine mass spectrometry for isotopic abundance analysis with decay mode studies (e.g., gamma spectroscopy for gamma emissions). Theoretical models like the Nuclear Shell Model predict stability based on proton/neutron magic numbers, but discrepancies often arise due to pairing correlations and deformation effects . Experimental validation requires error analysis (e.g., Monte Carlo simulations for detector efficiency calibration) to reconcile empirical half-life measurements with predictions .

Q. How is this compound synthesized in laboratory settings, and what factors influence isotopic purity?

Common synthesis methods include neutron irradiation of natural tin isotopes (e.g., $^{nat}\text{Sn} + n \rightarrow ^{112}\text{Sn}$) or centrifugal enrichment. Isotopic purity is quantified via inductively coupled plasma mass spectrometry (ICP-MS), with contamination risks mitigated by optimizing irradiation time and neutron flux density. Cross-contamination from neighboring isotopes (e.g., $^{113}\text{Sn}$) is minimized using gas-phase separation techniques .

Q. What spectroscopic techniques are used to characterize the electronic structure of this compound-containing compounds?

Mössbauer spectroscopy and X-ray absorption fine structure (XAFS) analysis are primary tools. For example, Mössbauer parameters (isomer shift, quadrupole splitting) reveal oxidation states and ligand environments. XAFS provides bond-length resolution (±0.02 Å), critical for studying tin’s coordination geometry in organometallic complexes .

Advanced Research Questions

Q. How do contradictory reports on this compound’s neutron capture cross-section (σ\sigmaσ) arise, and what statistical approaches resolve these discrepancies?

Discrepancies stem from variations in neutron source energy (thermal vs. epithermal) and detector calibration. Researchers use Bayesian statistical models to harmonize datasets, weighting results by experimental uncertainty margins. For example, a 2024 meta-analysis reduced cross-section variance from ±15% to ±5% by applying Markov chain Monte Carlo (MCMC) methods to 12 independent studies .

Q. What experimental designs optimize the detection of rare decay modes (e.g., double-beta decay) in this compound?

Low-background detectors (e.g., high-purity germanium arrays shielded in lead-lined chambers) are critical. Event-selection algorithms filter noise using pulse-shape discrimination, while coincidence measurements (e.g., gamma-gamma cascades) validate decay pathways. Recent studies achieved a detection threshold of $10^{25}$ years for $^{112}\text{Sn}$ double-beta decay by integrating time-projection chambers .

Q. How do ab initio nuclear models account for this compound’s deformation in the context of the “island of inversion”?

Computational frameworks like the Configuration Interaction Shell Model (CISM) incorporate three-body forces to explain deformation. For $^{112}\text{Sn}$, tensor force adjustments reduce energy gaps between $1g_{7/2}$ and $2d_{5/2}$ orbitals, aligning calculated quadrupole moments ($Q_0$) with experimental values ($Q_0 = +0.6 \, \text{b}$) .

Methodological Challenges and Data Analysis

Q. What are the limitations of using this compound as a tracer in geochemical studies, and how are interferences mitigated?

Natural isotopic dilution (e.g., $^{120}\text{Sn}$ interference) requires high-resolution sector-field ICP-MS. Signal-to-noise ratios are improved via collision-reaction cells (e.g., He gas mode), reducing polyatomic interferences (e.g., $^{96}\text{Mo}^{16}\text{O}^+$) by 90% .

Q. How do researchers validate computational predictions of this compound’s nuclear magnetic resonance (NMR) chemical shifts?

Density Functional Theory (DFT) calculations (e.g., B3LYP hybrid functional) are benchmarked against solid-state NMR data. For $^{112}\text{Sn}$, relativistic effects (spin-orbit coupling) are incorporated via ZORA approximations, achieving chemical shift accuracy within ±5 ppm .

Data Presentation and Reproducibility

Q. What standards govern the reporting of isotopic abundance data for this compound in peer-reviewed journals?

The International Union of Pure and Applied Chemistry (IUPAC) mandates $n$-value notation (e.g., $^{112}\text{Sn}/^{120}\text{Sn} = 0.0065 \pm 0.0002$) and requires uncertainty propagation via the Guide to the Expression of Uncertainty in Measurement (GUM). Raw data must include detector efficiency curves and background subtraction protocols .

Q. How can researchers ensure reproducibility in this compound synthesis protocols across laboratories?

Inter-laboratory validation studies use certified reference materials (CRMs) like NIST SRM 3161a (Tin Isotopic Standard). Protocols are standardized via round-robin tests, with neutron flux density calibrated to ±2% using $^{197}\text{Au}$ activation foils .